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Compound of Interest

Compound Name: L-METHIONINE (13C5)
Cat. No.: B1579924
Get Quote
\ J

Part 1: Executive Safety Directive (Read First)

CRITICAL DISTINCTION: L-Methionine (13C5) contains Carbon-13, a stable isotope. It is
NOT radioactive.

e Do NOT dispose of this material in radioactive waste streams (unless mixed with other
radiolabels like 14C or 3H). Doing so will incur unnecessary costs and trigger "decay-in-
storage” protocols that are chemically impossible for stable isotopes.

e Hazard Status: Non-hazardous under GHS and RCRA standards (unless mixed with
hazardous solvents).

» Immediate Action: If spilled, sweep up dry.[1] No special radiation shielding or Geiger counter
screening is required.

Part 2: Technical Profile & Causality

To understand the disposal logic, we must first validate the material's physicochemical
properties. The disposal method is dictated by the matrix (what the methionine is dissolved in)
rather than the amino acid itself.
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ble 1: Physicochemical |

Property Specification Operational Implication

Chemical Name L-Methionine (13C5) Labeled on all 5 carbons.

SDS often defaults to

CAS Number 63-68-3 (Unlabeled generic)
unlabeled CAS.
) o Disposal Path: Chemical
Radioactivity None (Stable Isotope)
Waste (Not Rad Waste).
Non-Regulated (Not P or U Can be managed as non-
RCRA Status ] .
listed) hazardous chemical waste.[1]
N High water solubility implies
Solubility ~56 g/L (25°C)
agueous waste streams.
Flash Point N/A (Solid) Not ignitable.[2]
) o ) ) ) Risk of bacterial growth in
Bio-compatibility High (Amino Acid)

aqueous waste containers.

The "Self-Validating" Logic

Standard laboratory protocols often fail because they treat all "chemicals" as toxic. For L-
Methionine (13C5), the risk is not toxicity, but regulatory misclassification.

o Why we segregate: Mixing stable isotopes with radioactive waste creates "mixed waste,"
which is exponentially more expensive to dispose of.

» Why we avoid drains: While L-Methionine is biodegradable, local Publicly Owned Treatment
Works (POTW) permits usually ban "chemical inventory" disposal to prevent BOD (Biological
Oxygen Demand) spikes.

Part 3: Pre-Disposal Assessment (Decision Matrix)

Before disposal, you must run this mental check to select the correct protocol.
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Start: Waste Assessment

Is the L-Met (13C5)
mixed with other substances?

Does mixture contain

PR Sl (e e s Radioisotopes (14C, 3H, 32P)?

Protocol A:
Non-Hazardous Chemical Waste
(Solid Bin)

Protocol D: Is it in cell culture media
Radioactive Waste Stream (Biologicals)?

Protocol B:

- ) >
EelEraal AR Is it in Organic Solvents?

Halogenated?

5
(DCM, Chloroform) Aqueous Buffer/Water?

Protocol C1: Non-Halogenated? Protocol C3:
Halogenated Waste (MeOH, Acetonitrile) Aqueous Chemical Waste

l

Protocol C2:
Non-Halogenated Waste

Click to download full resolution via product page

Figure 1: Decision logic for L-Methionine (13C5) disposal based on matrix compaosition.
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Part 4: Detailed Disposal Protocols
Protocol A: Pure Solid Waste (Expired/Excess Inventory)

Scenario: You have a vial of dry L-Methionine (13C5) powder that is expired or no longer
needed.

Containerize: Keep the material in its original glass/plastic vial if possible. Ensure the cap is
tight.[3]

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).

Labeling: Apply a "Non-Hazardous Chemical Waste" label.
o Constituents: "L-Methionine (13C5) - 100%"

o Hazards: Check "None" or "Non-Regulated.”

Disposal: Deposit into your facility's Solid Chemical Waste drum.

o Note: Do not throw in regular trash.[4] While non-toxic, chemical powders in trash cans
alarm janitorial staff and violate "cradle-to-grave" tracking policies in many institutions.

Protocol B: Biological Media (Cell Culture)

Scenario: L-Methionine (13C5) was used as a metabolic tracer in cell culture media.

o Deactivation: If the culture contains live cells or viral vectors, add bleach (final concentration
10%) or designated biocide. Allow to sit for 30 minutes.

e Disposal:

o Option 1 (Autoclave): If your facility permits, autoclave the waste. The 13C isotope is
stable and will not be affected by heat. Dispose of as treated biological waste.

o Option 2 (Liquid Waste): If the media contains other chemical inhibitors, collect in Aqueous
Waste carboys.

Protocol C: Solvent-Based Waste (LC-MS Effluent)
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Scenario: Waste generated from Mass Spectrometry analysis containing Methionine dissolved
in Acetonitrile/Water or Methanol.

Segregation:

o Non-Halogenated: If dissolved in Methanol, Acetonitrile, or Ethanol.

o Halogenated: If dissolved in Chloroform or Dichloromethane (DCM).

Collection: Pour into the appropriate HDPE waste carboy (e.g., "Organic Solvents").

Labeling:

o List the solvent percentages (e.g., "Acetonitrile 50%, Water 50%").

o List "Trace L-Methionine (13C5)" as a constituent.

Caution: Do not fill carboys >90% full to allow for expansion.

Part 5: Frequently Asked Questions
(Troubleshooting)

Q: Can | pour aqueous L-Methionine down the sink? A:Generally, No. While L-Methionine is a
nutrient, laboratory sinks are not designed for chemical inventory disposal. "Dilution is not the
solution." However, trace amounts from rinsing glassware (wash water) are typically acceptable
under EPA/POTW guidelines for non-hazardous substances [1].

Q: My Radiation Safety Officer (RSO) is asking about the 13C. What do | say? A: Show them
the SDS. Point out that Carbon-13 is a stable natural isotope (1.1% natural abundance) and
has zero decay activity.[5] It requires no license to possess and no decay-in-storage [2].

Q: Does 13C5 enrichment change the toxicity? A: No. The isotopic substitution does not alter
the chemical toxicity profile. Treat it exactly as you would unlabeled L-Methionine [3].

Part 6: References

e U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery
Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1579924/docs?utm_src=pdf-body#operational-guide-safe-handling-and-disposal-of-l-methionine-13c5
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_13C_Labeled_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579924?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste. Retrieved from [Link]

o Columbia University Environmental Health & Safety. (2024). Radioactive Waste Guidelines:
Distinction Between Stable and Radioactive Isotopes. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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